Cas no 1152850-95-7 ((4-methyl-1,3-thiazol-5-yl)methyl(propyl)amine)

• Product Name: (4-methyl-1,3-thiazol-5-yl)methyl(propyl)amine
• CAS No: 1152850-95-7
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 5166739
• PubChem ID: 18785527
• Update Time: 2025-05-28

(4-methyl-1,3-thiazol-5-yl)methyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-methyl-1,3-thiazol-5-yl)methyl](propyl)amine
• n-((4-Methylthiazol-5-yl)methyl)propan-1-amine
• 5-Thiazolemethanamine, 4-methyl-N-propyl-
• (4-methyl-1,3-thiazol-5-yl)methyl(propyl)amine

• Inchi： 1S/C8H14N2S/c1-3-4-9-5-8-7(2)10-6-11-8/h6,9H,3-5H2,1-2H3
• InChI Key： ORGLLPXRNUXHNU-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CNCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• XLogP3: 1.7
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on (4-methyl-1,3-thiazol-5-yl)methyl(propyl)amine

Comprehensive Overview of (4-methyl-1,3-thiazol-5-yl)methyl(propyl)amine (CAS No. 1152850-95-7)

(4-methyl-1,3-thiazol-5-yl)methyl(propyl)amine (CAS No. 1152850-95-7) is a specialized organic compound featuring a thiazole core, a heterocyclic structure widely recognized for its role in pharmaceuticals and agrochemicals. The compound's unique 4-methyl-1,3-thiazol-5-yl moiety, combined with a propylamine side chain, makes it a subject of interest in medicinal chemistry and material science. Researchers and industry professionals frequently search for its synthesis methods, applications in drug discovery, and physicochemical properties, reflecting its growing relevance in innovation-driven fields.

The structural attributes of (4-methyl-1,3-thiazol-5-yl)methyl(propyl)amine contribute to its potential as a building block for bioactive molecules. Thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties, aligning with current trends in targeted therapy development. With the rise of AI-driven drug design, this compound has garnered attention for its compatibility with high-throughput screening and computational modeling platforms. Users often inquire about its solubility, stability under various conditions, and compatibility with coupling reactions, highlighting its versatility in synthetic workflows.

From an industrial perspective, CAS No. 1152850-95-7 is explored for applications beyond pharmaceuticals, including functional materials and catalysis. Its electron-rich thiazole ring enables interactions with metal ions, making it a candidate for ligand design in coordination chemistry. Environmental considerations also drive searches for green synthesis routes and biodegradability profiles of such compounds, reflecting the demand for sustainable chemistry practices. Analytical techniques like HPLC purity analysis and NMR characterization are frequently discussed in relation to quality control for this molecule.

Emerging discussions in scientific forums often link (4-methyl-1,3-thiazol-5-yl)methyl(propyl)amine to neuropharmacology, as thiazole analogs are investigated for modulating neurotransmitter systems. This aligns with popular searches on blood-brain barrier permeability and CNS drug development. Additionally, its patent landscape and regulatory status are common queries, underscoring the need for up-to-date intellectual property insights. The compound’s structure-activity relationships (SAR) are another focal point, particularly for researchers optimizing lead compounds in fragment-based drug discovery.

In summary, (4-methyl-1,3-thiazol-5-yl)methyl(propyl)amine represents a multifaceted tool for modern chemistry, bridging gaps between academic research and industrial applications. Its CAS No. 1152850-95-7 serves as a critical identifier for procurement and literature searches, while its functional groups inspire innovations across disciplines. As the scientific community prioritizes precision medicine and molecular diversity, this compound’s role is poised to expand, driven by collaborative advancements in synthetic methodologies and bioinformatics.